Cas no 852703-99-2 (2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide)

• Product name: 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide
• CAS No: 852703-99-2
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 5420100
• PubChem ID: 4784043

2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• MLS002164622
• CHEMBL1880843
• 852703-99-2
• SMR001246993
• F3319-0205
• HMS3084K23
• AKOS016989640
• starbld0009284
• 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide
• Z14153596
• AB00732597-01
• N-(2,4-Dimethylphenyl)-4,4-diethyl-2,5-dioxo-1-imidazolidineacetamide

• Inchi： 1S/C17H23N3O3/c1-5-17(6-2)15(22)20(16(23)19-17)10-14(21)18-13-8-7-11(3)9-12(13)4/h7-9H,5-6,10H2,1-4H3,(H,18,21)(H,19,23)
• InChI Key： YYDPECLSCZNGTB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(C)C=C2C)=O)C(=O)C(CC)(CC)N1

Computed Properties

• Exact Mass: 317.17394160g/mol
• Monoisotopic Mass: 317.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.24±0.70(Predicted)

Additional information on 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide

Comprehensive Overview of 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide (CAS No. 852703-99-2)

2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide (CAS No. 852703-99-2) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, often referred to by its CAS number 852703-99-2, features a combination of imidazolidine and acetamide functional groups, making it a versatile intermediate in synthetic chemistry. Researchers are particularly intrigued by its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The imidazolidine core of this compound is a key structural motif found in many biologically active molecules. Its diethyl and dioxo substitutions enhance its stability and reactivity, while the N-(2,4-dimethylphenyl)acetamide moiety contributes to its lipophilicity, a critical factor in bioavailability. These attributes make 852703-99-2 a valuable candidate for further exploration in medicinal chemistry, especially in the development of enzyme inhibitors or receptor modulators. Recent studies highlight its potential role in addressing antibiotic resistance, a pressing global health concern.

In the agrochemical sector, 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide has shown promise as a precursor for novel pesticides. Its structural complexity allows for targeted interactions with pest-specific enzymes, reducing environmental impact—a priority for modern farming practices. This aligns with the growing demand for eco-friendly crop protection solutions, a frequently searched topic among agricultural professionals and sustainability advocates.

Synthetic accessibility is another advantage of CAS 852703-99-2. The compound can be efficiently prepared through multi-step organic reactions, including condensation and acylation processes. Its crystalline form and well-defined melting point facilitate purification and characterization, essential for quality control in industrial applications. Analytical techniques like HPLC and NMR confirm its high purity, meeting stringent regulatory standards for research and development.

From a commercial perspective, 852703-99-2 is available through specialized chemical suppliers catering to pharmaceutical and agrochemical industries. Its pricing reflects the intricate synthesis and niche applications, making it a high-value chemical intermediate. Procurement often involves compliance with Good Manufacturing Practice (GMP) guidelines, ensuring consistency across batches—a critical factor for reproducibility in clinical trials or field studies.

Ongoing research explores derivatives of 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide to optimize its pharmacological or pesticidal properties. Computational chemistry and structure-activity relationship (SAR) studies are frequently employed to predict its behavior in biological systems, reducing experimental trial-and-error. This data-driven approach resonates with the increasing integration of AI in drug discovery, a hot topic in scientific communities.

Safety profiles of CAS 852703-99-2 are well-documented, with standard laboratory precautions recommended for handling. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment (PPE) are advised during manipulation. Environmental fate studies indicate moderate biodegradability, prompting investigations into green chemistry alternatives for its synthesis—a response to the industry’s shift toward sustainable practices.

In summary, 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-dimethylphenyl)acetamide represents a compelling case study in multifunctional chemical design. Its dual relevance to human health and agriculture positions it at the intersection of two vital sectors, both undergoing rapid innovation. As research progresses, this compound may contribute to breakthroughs in personalized medicine or climate-resilient agriculture, addressing some of the most searched challenges in contemporary science.